96-72-0

2-Chloro-5-nitrobenzenesulfonamide

In Stock

• CAS RN:
• 96-72-0

• Formula:
• C6H5ClN2O4S

• InChI:
• InChI=1S/C6H5ClN2O4S/c7-5-2-1-4(9(10)11)3-6(5)14(8,12)13/h1-3H,(H2,8,12,13)

• InChIKey:
• ZAJALNCZCSSGJC-UHFFFAOYSA-N

• 2-Chloro-5-nitrobenzenesulfonamide, also known as 2-Chloro-5-nitrobenzenesulfonamide, is a useful research compound. Its molecular formula is C6H5ClN2O4S and its molecular weight is 236.63 g/mol. The purity is usually 95%.

3,4-Diaminotoluene

In Stock

• CAS RN:
• 496-72-0

• Formula:
• C7H10N2

• InChI:
• InChI=1S/C7H10N2/c1-5-2-3-6(8)7(9)4-5/h2-4H,8-9H2,1H3

• InChIKey:
• DGRGLKZMKWPMOH-UHFFFAOYSA-N

• 4-Methyl-o-phenylenediamine is the 4-substituted derivative of o-phenylenediamine. It reacts with selenous acid in acid solution to form benzoselenadiazoles.
  3,4-diaminotoluene appears as a colorless to brownish purple crystalline solid. Toxic by ingestion and inhalation and an irritant to skin and eyes. Soluble in water, alcohol and ether. Decomposes to emit toxic oxides of nitrogen when heated to high temperature. Used in making dyes.
  

16-Methoxystrychnine

Usually In Stock

• CAS RN:
• 5096-72-0

• Formula:
• C22H24N2O3

• InChI:
• InChI=1S/C22H24N2O3/c1-26-22-11-14-13-6-9-27-17-10-18(25)24-16-5-3-2-4-15(16)21(22,20(24)19(14)17)7-8-23(22)12-13/h2-6,14,17,19-20H,7-12H2,1H3/t14-,17-,19-,20-,21-,22+/m0/s1

• InChIKey:
• BMDMNLBIKSAWCI-YSSRSQPBSA-N

• 16-Methoxystrychnine is a natural product found in Strychnos icaja with data available.

5-(Aminomethyl)pyrimidine-2-carboxylic acid

Usually In Stock

• CAS RN:
• 76196-72-0

• Formula:
• C6H7N3O2

• InChI:
• InChI=1S/C6H7N3O2/c7-1-4-2-8-5(6(10)11)9-3-4/h2-3H,1,7H2,(H,10,11)

• InChIKey:
• DEOPSUKINBEBCT-UHFFFAOYSA-N

• 5-(Aminomethyl)pyrimidine-2-carboxylic acid is a useful research compound. Its molecular formula is C6H7N3O2 and its molecular weight is 153.14 g/mol. The purity is usually 95%.

Perchlorate ionophore I

In Stock

• CAS RN:
• 84896-72-0

• Formula:
• C44H28Cl3N4P

• InChI:
• InChI=1S/C44H28Cl2N4P.ClH/c45-51(46)49-37-25-26-38(49)43(31-17-9-3-10-18-31)35-23-24-36(48-35)44(32-19-11-4-12-20-32)40-28-27-39(50(40)51)42(30-15-7-2-8-16-30)34-22-21-33(47-34)41(37)29-13-5-1-6-14-29;/h1-28H;1H/q+1;/p-1

• InChIKey:
• XSEKVURIGRVPIT-UHFFFAOYSA-M

• Perchlorate ionophore I is a useful research compound. Its molecular formula is C44H28Cl3N4P and its molecular weight is 750 g/mol. The purity is usually 95%.

Allyl isopropyl sulfide

Usually In Stock

• CAS RN:
• 50996-72-0

• Formula:
• C6H12S

• InChI:
• InChI=1S/C6H12S/c1-4-5-7-6(2)3/h4,6H,1,5H2,2-3H3

• InChIKey:
• OJBPXSILEFOOQD-UHFFFAOYSA-N

• Allyl isopropyl sulfide is a useful research compound. Its molecular formula is C6H12S and its molecular weight is 116.23 g/mol. The purity is usually 95%.

1-(Bromomethyl)-2-chloro-3,4-dimethoxybenzene

In Stock

• CAS RN:
• 848696-72-0

• Formula:
• C9H10BrClO2

• InChI:
• InChI=1S/C9H10BrClO2/c1-12-7-4-3-6(5-10)8(11)9(7)13-2/h3-4H,5H2,1-2H3

• InChIKey:
• FSKSHIWXDFHKQF-UHFFFAOYSA-N

• 1-(Bromomethyl)-2-chloro-3,4-dimethoxybenzene is a useful research compound. Its molecular formula is C9H10BrClO2 and its molecular weight is 265.53. The purity is usually 95%.

2-(3-Chloro-propyl)-benzofuran

• CAS RN:
• 372196-72-0

• Formula:
• C11H11ClO

• InChI:
• InChI=1S/C11H11ClO/c12-7-3-5-10-8-9-4-1-2-6-11(9)13-10/h1-2,4,6,8H,3,5,7H2

• InChIKey:
• PWTSQAPPKBKBAV-UHFFFAOYSA-N

• 2-(3-Chloro-propyl)-benzofuran is a useful research compound. Its molecular formula is C11H11ClO and its molecular weight is 194.66 g/mol. The purity is usually 95%.

2-(4-Chloro-1,1-dimethylbutyl)-1,3-dioxolane

• CAS RN:
• 288296-72-0

• Formula:
• C9H17ClO2

• InChI:
• InChI=1S/C9H17ClO2/c1-9(2,4-3-5-10)8-11-6-7-12-8/h8H,3-7H2,1-2H3

• InChIKey:
• JIFZKYBPJLUPNC-UHFFFAOYSA-N

• 2-(4-Chloro-1,1-dimethylbutyl)-1,3-dioxolane is a useful research compound. Its molecular formula is C9H17ClO2 and its molecular weight is 192.68 g/mol. The purity is usually 95%.

4-Chlorophenyl 4-tert-butylbenzenesulfonate

In Stock

• CAS RN:
• 791796-72-0

• Formula:
• C16H17ClO3S

• InChI:
• InChI=1S/C16H17ClO3S/c1-16(2,3)12-4-10-15(11-5-12)21(18,19)20-14-8-6-13(17)7-9-14/h4-11H,1-3H3

• InChIKey:
• LEBMQMZVVNCPFV-UHFFFAOYSA-N

• 4-Chlorophenyl 4-tert-butylbenzenesulfonate is a useful research compound. Its molecular formula is C16H17ClO3S and its molecular weight is 324.82. The purity is usually 95%.

N-(4-Chlorophenyl)-2-{[2-(4-methoxyphenyl)-5H-chromeno[2,3-D]pyrimidin-4-YL]sulfanyl}acetamide

In Stock

• CAS RN:
• 872196-72-0

• Formula:
• C26H20ClN3O3S

• InChI:
• InChI=1S/C26H20ClN3O3S/c1-32-20-12-6-16(7-13-20)24-29-25-21(14-17-4-2-3-5-22(17)33-25)26(30-24)34-15-23(31)28-19-10-8-18(27)9-11-19/h2-13H,14-15H2,1H3,(H,28,31)

• InChIKey:
• MTTDKVYXIFHHRU-UHFFFAOYSA-N

• N-(4-Chlorophenyl)-2-{[2-(4-methoxyphenyl)-5H-chromeno[2,3-D]pyrimidin-4-YL]sulfanyl}acetamide is a useful research compound. Its molecular formula is C26H20ClN3O3S and its molecular weight is 489.97. The purity is usually 95%.

N-(4-amino-6-oxo-2-((2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thio)-1,6-dihydropyrimidin-5-yl)benzamide

In Stock

• CAS RN:
• 872596-72-0

• Formula:
• C23H24N6O3S

• InChI:
• InChI=1S/C23H24N6O3S/c24-20-19(25-21(31)16-7-3-1-4-8-16)22(32)27-23(26-20)33-15-18(30)29-13-11-28(12-14-29)17-9-5-2-6-10-17/h1-10H,11-15H2,(H,25,31)(H3,24,26,27,32)

• InChIKey:
• YBMFOLRLRLFJSV-UHFFFAOYSA-N

• N-(4-amino-6-oxo-2-((2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thio)-1,6-dihydropyrimidin-5-yl)benzamide is a useful research compound. Its molecular formula is C23H24N6O3S and its molecular weight is 464.54. The purity is usually 95%.

N-[4-({2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}amino)phenyl]acetamide

In Stock

• CAS RN:
• 877796-72-0

• Formula:
• C22H21N5O

• InChI:
• InChI=1S/C22H21N5O/c1-14-13-20(25-19-11-9-18(10-12-19)24-16(3)28)27-22(23-14)21(15(2)26-27)17-7-5-4-6-8-17/h4-13,25H,1-3H3,(H,24,28)

• InChIKey:
• VVPHVUDOLGVQNJ-UHFFFAOYSA-N

• N-[4-({2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}amino)phenyl]acetamide is a useful research compound. Its molecular formula is C22H21N5O and its molecular weight is 371.444. The purity is usually 95%.

1-((5-Isopropyl-2-methoxy-4-methylphenyl)sulfonyl)azepane

In Stock

• CAS RN:
• 398996-72-0

• Formula:
• C17H27NO3S

• InChI:
• InChI=1S/C17H27NO3S/c1-13(2)15-12-17(16(21-4)11-14(15)3)22(19,20)18-9-7-5-6-8-10-18/h11-13H,5-10H2,1-4H3

• InChIKey:
• SCJXEWSTVDOAPD-UHFFFAOYSA-N

• 1-((5-Isopropyl-2-methoxy-4-methylphenyl)sulfonyl)azepane is a useful research compound. Its molecular formula is C17H27NO3S and its molecular weight is 325.5g/mol. The purity is usually 95%.

Methyl 4-hydroxyoxane-4-carboxylate

In Stock

• CAS RN:
• 115996-72-0

• Formula:
• C7H12O4

• InChI:
• InChI=1S/C7H12O4/c1-10-6(8)7(9)2-4-11-5-3-7/h9H,2-5H2,1H3

• InChIKey:
• YMKUGBABAIVMLG-UHFFFAOYSA-N

• Methyl 4-hydroxyoxane-4-carboxylate is a useful research compound. Its molecular formula is C7H12O4 and its molecular weight is 160.17 g/mol. The purity is usually 95%.

6-bromo-2-(difluoromethyl)-2H-indazole

In Stock

• CAS RN:
• 1629596-72-0

• Formula:
• C8H5BrF2N2

• 6-bromo-2-(difluoromethyl)-2H-indazole is a useful research compound. Its molecular formula is C8H5BrF2N2 and its molecular weight is 247. The purity is usually 95%.

N-(1-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)cyclohexanecarboxamide

In Stock

• CAS RN:
• 1019096-72-0

• Formula:
• C21H22N4O3S

• InChI:
• InChI=1S/C21H22N4O3S/c1-13-9-19(23-20(26)14-5-3-2-4-6-14)25(24-13)21-22-16(11-29-21)15-7-8-17-18(10-15)28-12-27-17/h7-11,14H,2-6,12H2,1H3,(H,23,26)

• InChIKey:
• OWTANPRKKJUNHI-UHFFFAOYSA-N

• N-(1-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)cyclohexanecarboxamide is a useful research compound. Its molecular formula is C21H22N4O3S and its molecular weight is 410.5 g/mol. The purity is usually 95%.

1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(4-(trifluoromethoxy)benzyl)piperidine-4-carboxamide

In Stock

• CAS RN:
• 1797696-72-0

• Formula:
• C20H20F3N7O2

• InChI:
• InChI=1S/C20H20F3N7O2/c21-20(22,23)32-16-3-1-14(2-4-16)11-25-19(31)15-7-9-29(10-8-15)17-5-6-18(28-27-17)30-13-24-12-26-30/h1-6,12-13,15H,7-11H2,(H,25,31)

• InChIKey:
• VIMUKIWQWXXXEB-UHFFFAOYSA-N

• 1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(4-(trifluoromethoxy)benzyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C20H20F3N7O2 and its molecular weight is 447.422. The purity is usually 95%.

(7-(2-Chlorophenyl)-1,4-thiazepan-4-yl)(cyclopropyl)methanone

In Stock

• CAS RN:
• 1797896-72-0

• Formula:
• C15H18ClNOS

• InChI:
• InChI=1S/C15H18ClNOS/c16-13-4-2-1-3-12(13)14-7-8-17(9-10-19-14)15(18)11-5-6-11/h1-4,11,14H,5-10H2

• InChIKey:
• ZGTWOAAGPWLTTQ-UHFFFAOYSA-N

• (7-(2-Chlorophenyl)-1,4-thiazepan-4-yl)(cyclopropyl)methanone is a useful research compound. Its molecular formula is C15H18ClNOS and its molecular weight is 295.83. The purity is usually 95%.

2-(4-chlorophenoxy)-N-((3-hydroxytetrahydrofuran-3-yl)methyl)acetamide

In Stock

• CAS RN:
• 1912096-72-0

• Formula:
• C13H16ClNO4

• InChI:
• InChI=1S/C13H16ClNO4/c14-10-1-3-11(4-2-10)19-7-12(16)15-8-13(17)5-6-18-9-13/h1-4,17H,5-9H2,(H,15,16)

• InChIKey:
• BAUBOWNYUCMLCA-UHFFFAOYSA-N

• 2-(4-chlorophenoxy)-N-((3-hydroxytetrahydrofuran-3-yl)methyl)acetamide is a useful research compound. Its molecular formula is C13H16ClNO4 and its molecular weight is 285.72. The purity is usually 95%.

1-[(1,3-Benzoxazol-2-ylamino)methyl]-6-methoxy-3,4-dihydro-2H-naphthalen-1-ol

Usually In Stock

• CAS RN:
• 2379996-72-0

• Formula:
• C19H20N2O3

• InChI:
• InChI=1S/C19H20N2O3/c1-23-14-8-9-15-13(11-14)5-4-10-19(15,22)12-20-18-21-16-6-2-3-7-17(16)24-18/h2-3,6-9,11,22H,4-5,10,12H2,1H3,(H,20,21)

• InChIKey:
• RGJYMZIHCAKTON-UHFFFAOYSA-N

• 1-[(1,3-Benzoxazol-2-ylamino)methyl]-6-methoxy-3,4-dihydro-2H-naphthalen-1-ol is a useful research compound. Its molecular formula is C19H20N2O3 and its molecular weight is 324.38. The purity is usually 95%.

N-[(1S)-1-Cyano-2-methylpropyl]-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]benzamide

Usually In Stock

• CAS RN:
• 2418596-72-0

• Formula:
• C15H13F3N4O2

• InChI:
• InChI=1S/C15H13F3N4O2/c1-8(2)11(7-19)20-13(23)10-5-3-9(4-6-10)12-21-14(24-22-12)15(16,17)18/h3-6,8,11H,1-2H3,(H,20,23)/t11-/m1/s1

• InChIKey:
• YFMRXFRHVCKHFA-LLVKDONJSA-N

• N-[(1S)-1-Cyano-2-methylpropyl]-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]benzamide is a useful research compound. Its molecular formula is C15H13F3N4O2 and its molecular weight is 338.29. The purity is usually 95%.